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Compound of Interest

Compound Name:
2-(2-Methoxyphenoxy)-

benzylamine

CAS No.: 870121-39-4

Cat. No.: B3291185

Get Quote

Executive Summary & Compound Profile
2-(2-Methoxyphenoxy)benzylamine (CAS: 870061-70-4 for HCl salt) is a diaryl ether derivative

featuring a primary benzylic amine.[1] It is structurally significant as a building block in

medicinal chemistry (related to Carvedilol intermediates) and has industrial utility as a mixed-

type corrosion inhibitor for mild steel in acidic media.[1]

This guide interprets the infrared vibrational signature of the molecule, distinguishing it from its

synthetic precursors (nitriles) and structural analogs (ethylamines).
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Property Details

IUPAC Name [2-(2-methoxyphenoxy)phenyl]methanamine

Molecular Formula C₁₄H₁₅NO₂

Key Functional Groups
Primary Amine (-NH₂), Diaryl Ether (Ar-O-Ar),

Methoxy (-OCH₃)

Primary Application
Pharm intermediate, Corrosion Inhibitor

(Adsorption via N/O lone pairs)

Spectral Analysis: The Fingerprint of Identity
The FTIR spectrum of 2-(2-Methoxyphenoxy)benzylamine is dominated by the interplay

between the basic amine, the ether linkage, and the aromatic systems.[1] The interpretation

below assumes the Hydrochloride Salt (HCl) form, which is the standard stable solid, while

noting Free Base shifts.

A. High-Frequency Region (4000 – 2500 cm⁻¹)[1]
Amine Salts (-NH₃⁺): In the HCl form, the distinct N-H doublet of the free base disappears.

Instead, look for a broad, complex band between 2600–3100 cm⁻¹. This "ammonium band"

often contains multiple sub-maxima due to combination overtones.

Free Base Contrast:[1] If analyzing the liquid free base, expect a sharp doublet at 3380

cm⁻¹ (asymmetric) and 3310 cm⁻¹ (symmetric).[1]

C-H Stretching (Aromatic & Aliphatic):

Aromatic C-H: Weak shoulders >3000 cm⁻¹ (approx. 3030–3060 cm⁻¹).[1]

Methoxy C-H: A distinct, sharp band at 2835 cm⁻¹. This is a diagnostic marker for the

methoxy group, separating it from generic alkyl amines.

Benzylic C-H: Methylene (-CH₂-) stretches appear just below 3000 cm⁻¹ (2920–2950

cm⁻¹).[1]

B. Fingerprint Region (1700 – 600 cm⁻¹)[1]
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Amine Deformation:

-NH₃⁺ Asymmetric Bending: ~1600 cm⁻¹ (often overlaps with aromatic ring breathing).[1]

-NH₃⁺ Symmetric Bending: ~1500 cm⁻¹.[1]

Ether Linkages (The "Butterfly" Mode):

Ar-O-Ar (Diaryl Ether): A strong, characteristic band at 1240–1270 cm⁻¹.[1] This vibration

involves the antisymmetric stretching of the C-O-C ether bridge connecting the two phenyl

rings.

Ar-OCH₃ (Anisole type): Strong asymmetric stretching at 1200–1220 cm⁻¹ and symmetric

stretching at 1020–1050 cm⁻¹.[1]

Aromatic Ring Modes:

Ring Breathing: Sharp pairs at 1590 cm⁻¹ and 1480 cm⁻¹.

Ortho-Substitution Pattern: The critical differentiator for the 2-substituted geometry.[1]

Look for a strong out-of-plane (oop) bending band at 740–760 cm⁻¹.[1] This confirms the

ortho relationship on both rings.

Comparative Performance Analysis
To validate the "performance" of your analytical method (FTIR) or the purity of your compound,

you must compare it against specific alternatives.

Scenario A: Purity Validation (vs. Precursor)
The primary synthesis route involves the reduction of 2-(2-methoxyphenoxy)benzonitrile.[1]
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Feature Target: Benzylamine
Precursor:

Benzonitrile
Interpretation

2225 cm⁻¹ Absent Strong, Sharp

The disappearance of

the C≡N stretch is the

primary "Pass/Fail"

QC metric for reaction

completion.[1]

3300-3400 cm⁻¹
Present

(Broad/Doublet)
Absent

Appearance of N-H

stretching confirms

reduction.[1]

1600 cm⁻¹
Strong (Amine

Scissoring)
Weak (Aromatic only)

Increased intensity in

the amine indicates

successful

functionalization.[1]

Scenario B: Structural Differentiation (vs. Carvedilol Intermediate)
A common error is confusing this compound with 2-(2-methoxyphenoxy)ethylamine (an

aliphatic amine).[1]

Benzylic (Target) vs. Ethylamine (Alternative):

Target: The amine is attached to a benzylic carbon (Ar-C-N).[1] The C-N stretch appears

at ~1260-1300 cm⁻¹ (mixed with ether).[1]

Alternative: The amine is attached to an ethyl chain (Ar-O-C-C-N).[1] This aliphatic chain

shows stronger methylene wagging/twisting bands in the 1350–1400 cm⁻¹ region and a

cleaner separation of the C-N stretch (~1050-1100 cm⁻¹) from the aromatic system.[1]

Experimental Protocol: Validated FTIR Workflow
This protocol ensures reproducible spectra suitable for regulatory filing or publication.

Method: Solid-State Analysis (KBr Pellet or Diamond ATR).[1] Prerequisite: Sample must be

dried (vacuum oven, 40°C) to remove hygroscopic water which masks the amine region.
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Blank Correction: Run an air/crystal background scan (32 scans).[1]

Sample Prep (ATR): Place ~2 mg of the HCl salt powder onto the diamond crystal. Apply

high pressure (clamp) to ensure intimate contact.[1]

Acquisition:

Resolution: 4 cm⁻¹[1]

Scans: 64 (to resolve weak aromatic overtones)

Range: 4000–450 cm⁻¹[1]

Post-Processing: Apply baseline correction. Do not apply smoothing filters as they may

obscure the fine splitting of the aromatic overtones (1600–2000 cm⁻¹).

Structural Visualization & Logic
The following diagram maps the vibrational logic, connecting functional groups to their specific

spectral bands.

2-(2-Methoxyphenoxy)
benzylamine

Benzylic Amine
(-CH2-NH2)

Diaryl Ether
(Ar-O-Ar)

Methoxy Group
(-OCH3)

Ortho-Substituted
Rings

N-H Stretch
~3300-3400 (Base)
~2800-3000 (Salt)

C-N Stretch
~1280 cm-1

C-O-C Stretch
1240-1270 cm-1

C-H Stretch (OMe)
2835 cm-1

OOP Bending
740-760 cm-1

Click to download full resolution via product page
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Caption: Figure 1.[1] Vibrational connectivity map linking chemical moieties of 2-(2-

Methoxyphenoxy)benzylamine to characteristic FTIR absorption bands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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